5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one

• Molecular Formula: C11H11NO4
• Molecular Weight: 221.21 g/mol
• IUPAC Name: 5,7-dimethoxy-2-methyl-3,1-benzoxazin-4-one
• InChI: InChI=1S/C11H11NO4/c1-6-12-8-4-7(14-2)5-9(15-3)10(8)11(13)16-6/h4-5H,1-3H3
• InChI Key: HMMFMYPMMPYZHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=CC(=C2)OC)OC)C(=O)O1

Description

5,7-Dimethoxy-2-methyl-3,1-benzoxazine-4-one is a useful research compound. Its molecular formula is C11H11NO4 and its molecular weight is 221.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The anthranilic acid (388 mg, 1.97 mmol) prepared in Example 2 was taken up in anhydrous methylene chloride (10 mL). Triethylamine (2.36 mmol) was added followed by addition of acetic anhydride (2.36 mmol). The reaction mixture was heated at 40° C. for 18 hours. Subsequently, the reaction mixture was poured into water and extracted with methylene chloride. The organic layer was washed with saturated aqueous sodium bicarbonate, brine, dried over magnesium sulfate, filtered, and concentrated in vacuo to afford 5,7-dimethoxy-2-methyl-3,1-benzoxazine-4-one (51% yield).